Cas no 1225543-04-3 (4-(1-Bromopropan-2-yl)-1-fluoro-2-methylbenzene)

• Product Name: 4-(1-Bromopropan-2-yl)-1-fluoro-2-methylbenzene
• CAS No: 1225543-04-3
• MF: C₁₀H₁₂BrF
• MW: 231.104685783386
• CID: 5793053
• PubChem ID: 82081986
• Update Time: 2025-10-29

4-(1-Bromopropan-2-yl)-1-fluoro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromopropan-2-yl)-1-fluoro-2-methylbenzene
• EN300-1896886
• 1225543-04-3
• 4-(1-Bromopropan-2-yl)-1-fluoro-2-methylbenzene

• Inchi： 1S/C10H12BrF/c1-7-5-9(8(2)6-11)3-4-10(7)12/h3-5,8H,6H2,1-2H3
• InChI Key： OIGVUUOFUQYXDL-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC(=C(C)C=1)F

Computed Properties

• Exact Mass: 230.01064g/mol
• Monoisotopic Mass: 230.01064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(1-Bromopropan-2-yl)-1-fluoro-2-methylbenzene

Comprehensive Overview of 4-(1-Bromopropan-2-yl)-1-fluoro-2-methylbenzene (CAS No. 1225543-04-3): Properties, Applications, and Industry Insights

The chemical compound 4-(1-Bromopropan-2-yl)-1-fluoro-2-methylbenzene (CAS No. 1225543-04-3) is a fluorinated aromatic derivative with a brominated side chain, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent and a bromopropan-2-yl group, makes it a versatile intermediate in synthetic chemistry. This article delves into its physicochemical properties, synthesis pathways, and emerging applications while addressing trending topics such as green chemistry and AI-driven drug discovery.

One of the most searched questions about 4-(1-Bromopropan-2-yl)-1-fluoro-2-methylbenzene revolves around its role in medicinal chemistry. Researchers frequently explore its potential as a building block for small-molecule inhibitors or PET radiotracers, owing to the fluorine atom's ability to enhance bioavailability and metabolic stability. The compound's bromine moiety also facilitates further functionalization via cross-coupling reactions, a topic widely discussed in organic synthesis forums.

In the context of sustainability, the synthesis of CAS No. 1225543-04-3 has been optimized to minimize hazardous byproducts, aligning with the principles of green chemistry. Recent publications highlight catalytic methods using palladium complexes or photocatalysis, reducing reliance on traditional halogenation reagents. These advancements resonate with industry demands for eco-friendly intermediates, a hot topic in chemical manufacturing.

From an analytical perspective, 4-(1-Bromopropan-2-yl)-1-fluoro-2-methylbenzene exhibits distinct spectral signatures. Nuclear magnetic resonance (NMR) studies reveal characteristic shifts for the methylbenzene protons and fluorine-19 coupling, while mass spectrometry confirms its molecular weight. Such data is critical for quality control in high-throughput screening workflows, a frequently searched term in pharmaceutical R&D.

The compound's stability under various conditions is another area of interest. Users often inquire about its storage recommendations (anhydrous environments, low temperatures) and compatibility with common solvents like DMF or THF. These practical considerations are vital for laboratories focusing on scale-up processes or automated synthesis platforms.

Emerging trends in computational chemistry have further propelled research around CAS No. 1225543-04-3. Molecular docking simulations leverage its structural features to predict interactions with biological targets, a technique popularized by AI-assisted drug design. This synergy between experimental and in silico methods underscores the compound's relevance in modern drug development pipelines.

In summary, 4-(1-Bromopropan-2-yl)-1-fluoro-2-methylbenzene exemplifies the intersection of innovation and practicality in specialty chemicals. Its applications span from preclinical research to material science, with ongoing studies exploring its potential in catalysis and functional materials. As industries prioritize sustainable synthesis and precision medicine, this compound remains a focal point for scientific advancement.